Cas no 1076199-31-9 (4-Pentynyl Methanethiosulfonate)

• Product Name: 4-Pentynyl Methanethiosulfonate
• CAS No: 1076199-31-9
• MF: C₆H₁₀O₂S₂
• MW: 178.272399425507
• CID: 1061576
• PubChem ID: 29986306
• Update Time: 2025-10-22

4-Pentynyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• 4-Pentynyl Methanethiosulfonate
• 4-Pentynyl Methaneth
• 5-methylsulfonylsulfanylpent-1-yne
• DTXSID80652667
• S-Pent-4-yn-1-yl methanesulfonothioate
• 1076199-31-9

• Inchi： 1S/C6H10O2S2/c1-3-4-5-6-9-10(2,7)8/h1H,4-6H2,2H3
• InChI Key： WUPLOPYAUOHGCI-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)SCCCC#C

Computed Properties

• Exact Mass: 178.01200
• Monoisotopic Mass: 178.01222190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.82000
• LogP: 2.17340

Additional information on 4-Pentynyl Methanethiosulfonate

4-Pentynyl Methanethiosulfonate (CAS No. 1076199-31-9): A Versatile Reagent in Chemical Biology and Medicinal Chemistry

4-Pentynyl Methanethiosulfonate (CAS No. 1076199-31-9) is a unique and versatile reagent that has gained significant attention in the fields of chemical biology and medicinal chemistry. This compound, also known as Pent-4-ynyl methanethiosulfonate, is a member of the methanethiosulfonate family, which is widely used for the modification of cysteine residues in proteins and peptides. The presence of the alkyne functional group in its structure makes it particularly useful for click chemistry reactions, enabling its application in a variety of bioconjugation and labeling strategies.

The chemical structure of 4-Pentynyl Methanethiosulfonate consists of a methanethiosulfonate moiety linked to a pentynyl chain. The methanethiosulfonate group is known for its high reactivity towards thiol groups, making it an excellent tool for site-specific modification of cysteine residues. The alkyne functionality, on the other hand, can be readily engaged in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used in bioorthogonal chemistry to create stable triazole linkages without interfering with biological processes.

Recent research has highlighted the potential of 4-Pentynyl Methanethiosulfonate in various applications. For instance, a study published in the Journal of the American Chemical Society demonstrated its utility in the selective labeling and imaging of specific protein targets within living cells. By conjugating this reagent to fluorescent dyes or other imaging agents, researchers were able to visualize protein dynamics with high spatial and temporal resolution. This approach has significant implications for understanding cellular processes and developing targeted therapeutic strategies.

In another study, published in Bioconjugate Chemistry, scientists explored the use of 4-Pentynyl Methanethiosulfonate in the development of novel drug delivery systems. The reagent was used to modify drug molecules with alkyne groups, which were then conjugated to targeting ligands via CuAAC reactions. This strategy allowed for the precise delivery of drugs to specific cellular compartments, enhancing their efficacy and reducing off-target effects.

The versatility of 4-Pentynyl Methanethiosulfonate extends beyond bioconjugation and imaging applications. It has also been employed in the synthesis of complex organic molecules and polymers. For example, researchers at a leading pharmaceutical company utilized this reagent to synthesize a series of small molecule inhibitors targeting specific enzymes involved in disease pathways. The ability to introduce an alkyne group into these molecules facilitated further functionalization and optimization, leading to the identification of potent lead compounds.

In addition to its applications in research and drug development, 4-Pentynyl Methanethiosulfonate has shown promise in diagnostic assays. Its reactivity towards thiol groups makes it suitable for the modification of biomolecules used in immunoassays and other analytical techniques. By attaching reporter groups or labels via click chemistry, this reagent can enhance the sensitivity and specificity of these assays, enabling more accurate detection and quantification of target analytes.

The safety profile of 4-Pentynyl Methanethiosulfonate is another important consideration. While it is a reactive compound, proper handling and storage can minimize potential risks. Researchers should follow standard laboratory safety protocols when working with this reagent to ensure safe usage and disposal.

In conclusion, 4-Pentynyl Methanethiosulfonate (CAS No. 1076199-31-9) is a powerful tool in the arsenal of chemical biologists and medicinal chemists. Its unique combination of reactivity towards thiol groups and click chemistry compatibility makes it an invaluable reagent for a wide range of applications, from protein labeling and imaging to drug delivery and diagnostic assays. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on scientific progress.